7-(5-ethoxy-2-furoyl)-3,5-dimethyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: (3,5-dimethyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)-(5-ethoxyfuran-2-yl)methanone
• InChI: InChI=1S/C14H18N4O3/c1-4-20-13-6-5-11(21-13)14(19)17-7-9(2)18-10(3)15-16-12(18)8-17/h5-6,9H,4,7-8H2,1-3H3
• InChI Key: PXVVBLDZNSBHOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(O1)C(=O)N2CC(N3C(=NN=C3C2)C)C
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

Synthesis Analysis

The synthesis of similar triazolo and pyrazine derivatives often involves multi-step reactions, starting from readily available precursors. For example, the synthesis of 1,2,3-triazolo[4,5-e]furazano[3,4-b]pyrazine derivatives has been reported, demonstrating the use of IR, multinuclear NMR spectroscopy, and X-ray diffraction for characterization (Thottempudi et al., 2014). These methods could similarly apply to the synthesis and analysis of the target compound.

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray crystallography, which provides insight into the arrangement of atoms within the molecule and their spatial orientation. The structural analysis may reveal the presence of hydrogen bonding or other intermolecular interactions, influencing the compound's stability and reactivity.

Chemical Reactions and Properties

Compounds within this family participate in various chemical reactions, including cyclocondensation and reactions with hydrazine or hydroxylamine, leading to diverse derivatives with potentially altered properties (Desenko et al., 1998). These reactions can significantly impact the chemical behavior and application potential of the compound.